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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and
spectroscopic properties of Cyanoguanidine-15N4, an isotopically labeled form of the versatile
chemical compound cyanoguanidine (also known as dicyandiamide). This document is
intended for researchers in chemistry, pharmacology, and materials science who utilize
isotopically labeled compounds for mechanistic studies, metabolic tracking, and as standards
in analytical methods.

Chemical Structure and Properties

Cyanoguanidine-15N4 is a heavy-atom isotopologue of cyanoguanidine where all four
nitrogen atoms are the 15N isotope. The fundamental structure consists of a guanidine core
with a cyano substituent. The molecule is planar, a feature that has been confirmed by X-ray
crystallography for the unlabeled compound.[1]

The presence of 15N isotopes does not alter the chemical reactivity but provides a distinct
spectroscopic signature, particularly in Nuclear Magnetic Resonance (NMR) and mass
spectrometry, making it an invaluable tool for tracing the metabolic fate of cyanoguanidine-
derived compounds or for elucidating reaction mechanisms.

Molecular Details
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Property Value Source
Molecular Formula C2Ha'>Na [1]
IUPAC Name 2-(*>N)cyanoguanidine [1]

Dicyandiamide-15N4, N-
Synonyms Cyanoguanidine-15N4, 1- [11[2]
Cyanoguanidine-15N4

Molecular Weight 88.05 g/mol

Exact Mass 88.03173572 Da
QGBSISYHAICWAH-

InChl Key
PQVJIBODSA-N
C(#[15N])[15N]=C([15NH2

SMILES (#[15N][I5N]=C([ 1)
[15NH2]

CAS Number 63419-77-2

Tautomerism

Cyanoguanidine can exist in different tautomeric forms. The predominant form is 2-
cyanoguanidine, but other tautomers can be present in solution. The isotopic labeling in
Cyanoguanidine-15N4 allows for detailed studies of these tautomeric equilibria using 15N
NMR spectroscopy.

Caption: Tautomeric equilibrium of cyanoguanidine.

Synthesis of 15N-Labeled Cyanoguanidine

While a specific, detailed protocol for the synthesis of fully labeled Cyanoguanidine-15N4 is
not readily available in the cited literature, the synthesis of singly labeled 15N-cyanoguanidines
has been described and provides a foundational methodology. The following protocols are
adapted from the synthesis of 1-cyanoguanidine-1-1>N and 1-cyano-t>N-guanidine. A plausible
route to Cyanoguanidine-15N4 would involve the use of starting materials fully enriched with
15N.
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Experimental Protocol for Singly Labeled
Cyanoguanidine

Synthesis of 1-Cyanoguanidine-1-1°N:

e Preparation of Cyanogen bromide-1>N: A solution of potassium cyanide-1>N in water is slowly

added to an ice-cooled mixture of bromine and water. The resulting wet cyanogen bromide-
15N is distilled and then redistilled after drying with anhydrous calcium chloride.

e Synthesis of 2-imino-1,3-dithiolane-1>N: This intermediate is synthesized from 1,2-
ethanedithiol and the prepared cyanogen bromide-1>N.

e Formation of 1-Cyanoguanidine-1-1>N: The ammonium salt of 2-imino-1,3-dithiolane-1>N is
heated in 1-butanol under reflux for 20 hours. The solvent is evaporated, and the residue is
extracted with warm ethanol. Concentration of the extract yields 1-cyanoguanidine-1-*>N.

Synthesis of 1-Cyano-1>*N-guanidine:
o A mixture of guanidine and cyanogen bromide-*>N in DMF is stirred at 5°C for 2 hours.
e The solvent is evaporated under reduced pressure.

e The residue is treated with a small amount of water to yield 1-cyano-t>N-guanidine as an
insoluble product.

Synthetic Workflow

The following diagram illustrates the general synthetic pathway for producing singly labeled
cyanoguanidines, which could be adapted for the fully labeled compound by using fully 1>N-
enriched starting materials.
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Synthesis of 1-Cyanoguanidine-1-15N Synthesis of 1-Cyano-15N-guanidine
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Caption: Synthetic pathways for singly labeled cyanoguanidines.

Spectroscopic Analysis: *>N NMR

15N NMR spectroscopy is a powerful tool for the structural elucidation of nitrogen-containing
compounds. Due to the low natural abundance of >N (0.37%), isotopic enrichment, as in
Cyanoguanidine-15N4, dramatically enhances the sensitivity of 2°N NMR experiments. The
15N nucleus has a spin of 1/2, which results in sharp NMR signals, providing precise
information about the electronic environment of each nitrogen atom.

For Cyanoguanidine-15N4, one would expect to observe distinct signals for the chemically
non-equivalent nitrogen atoms in the molecule. The schematic >N FT-NMR spectra of
cyanoguanidine enriched with >N show different chemical shifts for the different nitrogen
atoms, confirming their distinct electronic environments. The exact chemical shifts and coupling
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constants for the fully labeled Cyanoguanidine-15N4 would need to be determined
experimentally.

Expected *>N NMR Spectral Features

Based on the structure of cyanoguanidine, one can predict the following features in the 1°N
NMR spectrum of Cyanoguanidine-15N4:

» Distinct Resonances: The four nitrogen atoms are in three chemically different environments
(the two amine nitrogens are equivalent), which should give rise to three distinct signals in
the 1N NMR spectrum.

e 15N-1°N Coupling: The presence of adjacent >N atoms will result in spin-spin coupling,
providing valuable information for signal assignment and structural confirmation.

e 15N-1H Coupling: Coupling between the *>N nuclei and the protons of the amino groups will
also be observed, further aiding in spectral interpretation.

The schematic spectra of singly labeled cyanoguanidines indicate distinct regions for the
different nitrogen signals, which would be more pronounced and complex in the fully labeled
compound due to extensive 1>N-1°N couplings.

Biological Context and Applications

While there is no specific signaling pathway documented for Cyanoguanidine-15N4 itself, the
cyanoguanidine moiety is a key structural feature in various biologically active molecules. For
instance, it is a component of the histamine H4 receptor agonist, improgan. The use of
Cyanoguanidine-15N4 in the synthesis of such compounds would enable detailed
investigation of their mechanism of action, receptor binding, and metabolic fate through °N
NMR-based studies.

Conclusion

Cyanoguanidine-15N4 is a valuable research tool with a well-defined chemical structure.
While a specific protocol for its synthesis requires adaptation from methods used for singly
labeled analogues, its utility in mechanistic and structural studies is significant. The primary
analytical technique for characterizing this compound and leveraging its isotopic labels is 1°N
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NMR spectroscopy, which provides detailed insights into its electronic structure and tautomeric
forms. This technical guide serves as a foundational resource for researchers intending to work
with this isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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